Benzoylacetonitrile
Benzoylacetonitrile
Benzoylacetonitrile is a beta-ketonitrile and an aromatic ketone. It is functionally related to a benzoic acid.
Brand Name:
Vulcanchem
CAS No.:
614-16-4
VCID:
VC20747994
InChI:
InChI=1S/C9H7NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5H,6H2
SMILES:
C1=CC=C(C=C1)C(=O)CC#N
Molecular Formula:
C9H7NO
Molecular Weight:
145.16 g/mol
Benzoylacetonitrile
CAS No.: 614-16-4
Cat. No.: VC20747994
Molecular Formula: C9H7NO
Molecular Weight: 145.16 g/mol
* For research use only. Not for human or veterinary use.
| Description | Benzoylacetonitrile is a beta-ketonitrile and an aromatic ketone. It is functionally related to a benzoic acid. |
|---|---|
| CAS No. | 614-16-4 |
| Molecular Formula | C9H7NO |
| Molecular Weight | 145.16 g/mol |
| IUPAC Name | 3-oxo-3-phenylpropanenitrile |
| Standard InChI | InChI=1S/C9H7NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5H,6H2 |
| Standard InChI Key | ZJRCIQAMTAINCB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)CC#N |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)CC#N |
| Melting Point | 80.5 °C |
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